1-(2,2-Difluoroethyl)pyrrolidin-3-amine
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Overview
Description
“1-(2,2-Difluoroethyl)pyrrolidin-3-amine” is a chemical compound with the CAS Number: 1247592-29-5 . It has a molecular weight of 150.17 . The IUPAC name for this compound is 1-(2,2-difluoroethyl)-3-pyrrolidinamine . The physical form of this compound is liquid .
Synthesis Analysis
The synthesis of pyrrolidine compounds, such as “1-(2,2-Difluoroethyl)pyrrolidin-3-amine”, often involves the N-heterocyclization of primary amines with diols . This process is catalyzed by a Cp*Ir complex . A variety of five-, six-, and seven-membered cyclic amines can be synthesized in good to excellent yields using this method .Molecular Structure Analysis
The InChI code for “1-(2,2-Difluoroethyl)pyrrolidin-3-amine” is 1S/C6H12F2N2/c7-6(8)4-10-2-1-5(9)3-10/h5-6H,1-4,9H2 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“1-(2,2-Difluoroethyl)pyrrolidin-3-amine” has a molecular weight of 150.17 . It is stored at a temperature of 4 degrees Celsius . The physical form of this compound is liquid .Scientific Research Applications
Synthesis and Characterization
- 1-(2,2-Difluoroethyl)pyrrolidin-3-amine is used in the synthesis of various complexes, including those with cobalt(III). These complexes have been characterized through methods like IR, UV–Vis, and NMR spectroscopy. The molecular structure of these compounds provides insights into their chemical properties and potential applications (Amirnasr, Schenk, & Meghdadi, 2002).
Catalysis and Reaction Mechanisms
- Pyrrolidine derivatives, including 1-(2,2-Difluoroethyl)pyrrolidin-3-amine, can be involved in asymmetric A(3) reactions in the presence of copper iodide and specific cocatalysts. These reactions produce propargylamines, a class of compounds useful in various chemical syntheses (Zhao & Seidel, 2015).
Asymmetric Synthesis
- The compound plays a role in the asymmetric synthesis of functionalized pyrrolidines with trifluoromethyl groups. These syntheses are significant for creating compounds with potential medical value, demonstrating the importance of 1-(2,2-Difluoroethyl)pyrrolidin-3-amine in pharmaceutical research (Zhi et al., 2016).
Intermediate in Antibiotic Preparation
- It serves as a key intermediate in the preparation of specific antibiotics, highlighting its role in the development of new pharmaceuticals (Fleck et al., 2003).
Pyrrole and Pyrrolidine Derivatives
- Pyrrolidine derivatives, including this compound, are fundamental for the synthesis of various biologically important molecules like heme and chlorophyll. Their utility extends to the preparation of solvents and wetting agents with relatively low toxicity (Anderson & Liu, 2000).
Functionalization in Organic Chemistry
- The compound is used in the functionalization of cyclic amines, a critical process in organic chemistry. This includes redox-annulations with α,β-unsaturated carbonyl compounds to produce pyrrolines and pyrrolidines (Kang et al., 2015).
Novel Synthesis Approaches
- It is pivotal in exploring new methods for synthesizing pyrrolidines, an area of significant interest due to the ubiquity of these compounds in natural products and catalysts (Pandiancherri, 2019).
Safety and Hazards
The safety information for “1-(2,2-Difluoroethyl)pyrrolidin-3-amine” includes several hazard statements: H226, H314, and H335 . The compound is labeled with the signal word “Danger” and is associated with the GHS pictograms GHS02, GHS05, and GHS07 . Several precautionary statements are also associated with this compound .
properties
IUPAC Name |
1-(2,2-difluoroethyl)pyrrolidin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F2N2/c7-6(8)4-10-2-1-5(9)3-10/h5-6H,1-4,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STFHSLYWFPMOHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)CC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1247592-29-5 |
Source
|
Record name | 1-(2,2-difluoroethyl)pyrrolidin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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